Cas no 64887-40-7 (3-(1,3-benzoxazol-2-yl)-7-hydroxy-2H-chromen-2-one)

• Product Name: 3-(1,3-benzoxazol-2-yl)-7-hydroxy-2H-chromen-2-one
• CAS No: 64887-40-7
• MF: C₁₆H₉NO₄
• MW: 279.246964216232
• CID: 525922
• PubChem ID: 135455478
• Update Time: 2025-04-19

3-(1,3-benzoxazol-2-yl)-7-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3-(2-benzoxazolyl)-7-hydroxy-
• (3E)-3-(3H-1,3-benzoxazol-2-ylidene)chromene-2,7-dione
• 3-(2-BENZOXAZOLYL)UMBELLIFERONE
• (3E)-3-(1,3-benzoxazol-2(3H)-ylidene)-2H-chromene-2,7(3H)-dione
• 3-(1,3-benzoxazol-2-yl)-7-hydroxy-2H-chromen-2-one
• 3-Benzoxazol-2-yl-7-hydroxy-1-benzopyran-2(2H)-one
• Oprea1_270328
• AKOS001042720
• CHEMBL243861
• NSC608068
• BIM-0024198.P001
• NS00055790
• F0821-0207
• 3-(2-benzoxazolyl)-7-hydroxycoumarin
• NSC-608068
• CCG-11391
• 3-(1,3-BENZOXAZOL-2-YL)-7-HYDROXYCHROMEN-2-ONE
• SCHEMBL2490607
• CBMicro_024229
• NCI60_004720
• MLS003373905
• MixCom6_001253
• 64887-40-7
• SMR002048697
• NoName_1427
• 3-(benzo[d]oxazol-2-yl)-7-hydroxy-2H-chromen-2-one
• DTXSID30902205
• EINECS 265-263-8
• STL520065

• Inchi： 1S/C16H9NO4/c18-10-6-5-9-7-11(16(19)21-14(9)8-10)15-17-12-3-1-2-4-13(12)20-15/h1-8,18H
• InChI Key： IKLXGICISXJRPJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C(=O)OC2C=C(C=CC=2C=1)O

Computed Properties

• Exact Mass: 279.05317
• Monoisotopic Mass: 279.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Melting Point: 302 °C(lit.)
• Solubility: DMF: soluble
• PSA: 72.56

3-(1,3-benzoxazol-2-yl)-7-hydroxy-2H-chromen-2-one Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：8